Cas no 18589-26-9 (1,3-Naphthalenedisulfonicacid, 7-amino-, potassium salt (1:2))

• Product Name: 1,3-Naphthalenedisulfonicacid, 7-amino-, potassium salt (1:2)
• CAS No: 18589-26-9
• MF: C₁₀H₇K₂NO₆S₂
• MW: 379.492282152176
• CID: 123065
• PubChem ID: 13226877
• Update Time: 2025-04-18

1,3-Naphthalenedisulfonicacid, 7-amino-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-amino-, potassium salt (1:2)
• 7-AMINONAPHTHALENE-1,3-DISULFONIC ACID, POTASSIUM SALT
• 2-Naphthylamine-6,8-disulfonic acid diPotassium salt
• ANDS
• 1,3-Naphthalenedisulfonicacid,7-amino-,potassiumsalt
• dipotassium;7-aminonaphthalene-1,3-disulfonate
• 7-AMINONAPHTHALENE-1,3-DISULFONIC ACID,POTASSIUM SALT
• Dipotassium 7-amino-1,3-naphthalenedisulfonate
• 1,3-Naphthalenedisulfonic acid, 7-amino-, potassium salt (1:?)
• MB04646
• Amino G salt
• SCHEMBL7457856
• 2-Naphthylamine-6,8-disulfonic acid, potassium salt
• FT-0621352
• 79873-35-1
• 18589-26-9
• AKOS015909196
• 1,3-Naphthalenedisulfonic acid, 7-amino-, potassium salt

• Inchi： 1S/C10H9NO6S2.2K/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17;;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： ILCCKGWFMOINFU-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=C(C=C2C=CC(=CC2=1)N)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 378.89900
• Monoisotopic Mass: 378.8988923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 505
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 157.18000
• LogP: 2.97300